ADB-PINACA isomer 4

Specification

• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5
• Standard InChI: InChI=1S/C19H28N4O2/c1-4-5-8-11-23-16-10-7-6-9-14(16)17(22-23)19(25)21-15(18(20)24)12-13(2)3/h6-7,9-10,13,15H,4-5,8,11-12H2,1-3H3,(H2,20,24)(H,21,25)/t15-/m0/s1
• Standard InChI Key: DHGROCCLLLHPHU-HNNXBMFYSA-N
• SMILES: O=C(N[C@H](C(N)=O)CC(C)C)C1=NN(CCCCC)C2=C1C=CC=C2

Introduction

Chemical Identity and Classification

ADB-PINACA isomer 4 belongs to the broader category of synthetic cannabinoids, specifically within the PINACA family of compounds. These substances are designed to interact with cannabinoid receptors in the human body, producing effects that may mimic those of naturally occurring cannabinoids while often demonstrating greater potency and potentially different safety profiles.

Structural Characteristics and Chemical Properties

ADB-PINACA isomer 4 possesses distinct chemical properties that differentiate it from related compounds while maintaining the core structural elements characteristic of the PINACA family.

Molecular Composition and Physical Properties

The compound demonstrates the following chemical parameters:

Parameter	Value
Molecular Formula	C19H28N4O2
Molecular Weight	344.46 g/mol
Exact Mass	344.221226 g/mol
SMILES Notation	N(C(c1nnCCCCC)=O)C@(CC(C)C)[H]
InChIKey	DHGROCCLLLHPHU-HNNXBMFYSA-N
Stereochemistry	Contains (S)-configuration at the chiral center

The data reveals that ADB-PINACA isomer 4 contains 19 carbon atoms, 28 hydrogen atoms, 4 nitrogen atoms, and 2 oxygen atoms, arranged in a specific molecular configuration as indicated by its structural identifiers.

Relationship to Other Synthetic Cannabinoids

ADB-PINACA isomer 4 exists within a complex landscape of related synthetic cannabinoids, sharing structural similarities with several compounds while maintaining distinct chemical characteristics.

Comparison with Related PINACA Compounds

Several structural relatives provide context for understanding ADB-PINACA isomer 4:

• AB-PINACA (C18H26N4O2, MW: 330.43 g/mol) - A related compound with a similar indazole core structure but differing in substitution pattern and molecular weight

• ADB-4en-PINACA (C19H26N4O2, MW: 342.4) - A compound with the same carbon count but containing an alkene (double bond), resulting in two fewer hydrogens compared to ADB-PINACA isomer 4

• MDMB-4en-PINACA (C20H27N3O3, MW: 357.45) - Another synthetic cannabinoid featuring a methyl 3,3-dimethylbutanoate group and an alkene moiety in its structure

These structural relationships suggest potential similarities in synthetic pathways and possibly in pharmacological properties, though specific comparative data for isomer 4 is limited in the available literature.

Analytical Detection and Identification

The precise identification of ADB-PINACA isomer 4 presents both challenges and opportunities for forensic and analytical chemists.

According to available data, spectrum information exists for ADB-PINACA isomer 4, including mass spectrometry (MS) data generated through gas chromatography (GC). This spectral fingerprint provides a valuable reference for forensic chemists and toxicologists seeking to identify this specific isomer.

The analytical differentiation between isomers presents a particular challenge, as noted in research on related compounds: "the analytical differentiation between these [regioisomers] may be challenging". This suggests that sophisticated analytical approaches may be required to definitively distinguish ADB-PINACA isomer 4 from closely related structural variants.

Forensic Applications

For forensic applications, typical analytical approaches likely include:

• Gas chromatography-mass spectrometry (GC-MS)

• Liquid chromatography with tandem mass spectrometry (LC-MS/MS)

• Time-of-flight mass spectrometry (TOF-MS)

These techniques have been successfully applied to related compounds in the PINACA family, as evidenced by research on compounds like ADB-4en-PINACA.

Regulatory Status and Legal Considerations

• Many synthetic cannabinoids have been subject to regulatory control in various jurisdictions due to their psychoactive properties and potential health risks

• The structural similarity to known controlled substances may place ADB-PINACA isomer 4 under scrutiny by regulatory authorities

• The compound may be subject to "analog" provisions in some jurisdictions, which extend controlled substance regulations to chemically similar compounds

Its presence in spectral databases suggests forensic relevance, indicating that the compound may be monitored by law enforcement and forensic toxicology laboratories.